Cas no 135733-32-3 (3-Hydroxymethyl-4-phenyl-1,2,5-oxadiazole)

• Product Name: 3-Hydroxymethyl-4-phenyl-1,2,5-oxadiazole
• CAS No: 135733-32-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 2916442
• Update Time: 2023-08-10

3-Hydroxymethyl-4-phenyl-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-hydroxymethyl-4-phenyl-1,2,5-oxadiazole
• Furazanmethanol, phenyl-
• 4-Phenyl-1,2,5-oxadiazole-3-methanol
• 3-Hydroxymethyl-4-phenyl-1,2,5-oxadiazole

• Inchi： 1S/C9H8N2O2/c12-6-8-9(11-13-10-8)7-4-2-1-3-5-7/h1-5,12H,6H2
• InChI Key： LOVBVRLCHLMQIZ-UHFFFAOYSA-N
• SMILES： O1N=C(CO)C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 1.3
• Topological Polar Surface Area: 59.2